Cas no 1805465-74-0 (3-Chloromethyl-4-cyano-5-nitrophenylacetic acid)

• Product Name: 3-Chloromethyl-4-cyano-5-nitrophenylacetic acid
• CAS No: 1805465-74-0
• MF: C₁₀H₇ClN₂O₄
• MW: 254.626581430435
• CID: 4980991
• Update Time: 2025-05-25

3-Chloromethyl-4-cyano-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-cyano-5-nitrophenylacetic acid

• Inchi： 1S/C10H7ClN2O4/c11-4-7-1-6(3-10(14)15)2-9(13(16)17)8(7)5-12/h1-2H,3-4H2,(H,14,15)
• InChI Key： AWHYDICENIXZQF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(=CC(CC(=O)O)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 3-Chloromethyl-4-cyano-5-nitrophenylacetic acid

3-Chloromethyl-4-cyano-5-nitrophenylacetic Acid: A Comprehensive Overview

3-Chloromethyl-4-cyano-5-nitrophenylacetic acid, identified by the CAS number 1805465-74-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chloromethyl group, a cyano group, and a nitro group attached to a phenylacetic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

The synthesis of 3-chloromethyl-4-cyano-5-nitrophenylacetic acid involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Researchers have explored various routes, including nucleophilic substitution, electrophilic aromatic substitution, and oxidation-reduction reactions, to optimize the synthesis process. These efforts have been documented in several peer-reviewed journals, highlighting the importance of this compound in both academic and industrial settings.

One of the most notable applications of 3-chloromethyl-4-cyano-5-nitrophenylacetic acid is in the field of drug discovery. The presence of multiple functional groups allows for extensive chemical modification, making it an ideal candidate for exploring new therapeutic agents. For instance, studies have shown that this compound exhibits potential anti-inflammatory and anti-cancer properties. Recent research has focused on its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 3-chloromethyl-4-cyano-5-nitrophenylacetic acid has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and advanced materials. Researchers have investigated its role as a building block for constructing functional polymers and self-assembled monolayers. These applications leverage the compound's ability to form stable bonds with other molecules, enhancing the performance of materials used in electronic devices.

The structural complexity of 3-chloromethyl-4-cyano-5-nitrophenylacetic acid also makes it an interesting subject for fundamental studies in chemistry. Its reactivity under various conditions has been extensively studied, providing insights into the behavior of similar compounds. For example, recent studies have explored its participation in Diels-Alder reactions and its role as a catalyst in certain organic transformations. These findings contribute to our understanding of reaction mechanisms and open new avenues for synthetic chemistry.

In terms of safety and handling, while 3-chloromethyl-4-cyano-5-nitrophenylacetic acid is not classified as a hazardous material under normal conditions, proper precautions should be taken during synthesis and use. Occupational exposure guidelines recommend using appropriate personal protective equipment (PPE) to minimize health risks associated with prolonged or excessive contact with the compound.

The growing interest in 3-chloromethyl-4-cyano-5-nitrophenylacetic acid has led to increased demand for high-quality analytical methods to ensure product consistency and purity. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for characterization purposes. These methods provide detailed information about the compound's molecular structure and impurity levels, ensuring compliance with industry standards.

In conclusion, 3-chloromethyl-4-cyano-5-nitrophenylacetic acid, CAS number 1805465-74-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.